Cas no 1904019-09-5 (3-(pyridin-2-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide)

• Product Name: 3-(pyridin-2-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide
• CAS No: 1904019-09-5
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 6140996
• PubChem ID: 92087636
• Update Time: 2025-10-22

3-(pyridin-2-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-2-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide
• N-(2-methylphenyl)-3-pyridin-2-yloxypyrrolidine-1-carboxamide
• N-(2-methylphenyl)-3-(pyridin-2-yloxy)pyrrolidine-1-carboxamide
• AKOS025350143
• F6476-0438
• 1904019-09-5

• Inchi： 1S/C17H19N3O2/c1-13-6-2-3-7-15(13)19-17(21)20-11-9-14(12-20)22-16-8-4-5-10-18-16/h2-8,10,14H,9,11-12H2,1H3,(H,19,21)
• InChI Key： GOZBOPIFVLKURV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1CN(C(NC2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-(pyridin-2-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide

Comprehensive Overview of 3-(pyridin-2-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide (CAS No. 1904019-09-5)

The compound 3-(pyridin-2-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide (CAS No. 1904019-09-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its pyrrolidine-carboxamide core, combined with a pyridinyloxy moiety, offers versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and potential uses, while addressing trending topics like AI-driven drug design and sustainable chemistry.

One of the key features of 3-(pyridin-2-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide is its heterocyclic framework, which is prevalent in bioactive molecules. Researchers are increasingly exploring such scaffolds for their ability to modulate biological targets, particularly in central nervous system (CNS) disorders and inflammatory diseases. The presence of the o-tolyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in neuropharmacology.

In the context of green chemistry, the synthesis of CAS No. 1904019-09-5 has been optimized to reduce waste and energy consumption. Modern techniques like flow chemistry and catalysis are being employed to achieve higher yields with minimal environmental impact. This aligns with the growing demand for sustainable synthetic routes, a frequently searched term among chemists and environmental scientists.

The pyridine and pyrrolidine rings in this compound also make it a candidate for metal-organic frameworks (MOFs) and catalysis. Its ability to act as a ligand for transition metals is being investigated for applications in renewable energy and carbon capture—areas gaining traction due to climate change concerns. Users often search for MOF design principles and ligand efficiency, making this aspect highly relevant.

From a computational chemistry perspective, 3-(pyridin-2-yloxy)-N-(o-tolyl)pyrrolidine-1-carboxamide has been studied using molecular docking and QSAR models. These approaches are pivotal in AI-augmented drug discovery, another trending topic. The compound’s ADME properties (absorption, distribution, metabolism, excretion) are also under scrutiny, as researchers seek to balance efficacy and safety—a common query in pharmacokinetic optimization.

In summary, CAS No. 1904019-09-5 represents a multifaceted molecule with applications spanning medicinal chemistry, materials science, and environmental technology. Its study intersects with cutting-edge fields like AI-driven research and sustainability, ensuring its continued relevance in scientific discourse. For those exploring heterocyclic synthesis or bioactive scaffolds, this compound offers a rich area for investigation.